Cas no 944643-62-3 (1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 944643-62-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 4666663
• Update Time: 2025-06-09

1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-(4-cyanophenyl)-5-oxo-

• Inchi： 1S/C12H10N2O3/c13-6-8-1-3-10(4-2-8)14-7-9(12(16)17)5-11(14)15/h1-4,9H,5,7H2,(H,16,17)
• InChI Key： AWHVWOBPWUNUBZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#N)C=C2)C(=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 597.8±45.0 °C at 760 mmHg
• Flash Point: 315.3±28.7 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 944643-62-3)

1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid, also known by its CAS number 944643-62-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a cyano group and a carboxylic acid moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid consists of a pyrrolidine ring fused with a ketone group, forming a 5-oxopyrrolidine core. The presence of the cyano group at the para position of the phenyl ring and the carboxylic acid group on the pyrrolidine ring imparts specific chemical properties that are crucial for its biological interactions. The compound's molecular formula is C₁₃H₁₁NO₄, and it has a molecular weight of approximately 257.23 g/mol.

In recent years, 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. One of the key areas of research has focused on its ability to modulate specific enzymes and receptors involved in these conditions. For instance, studies have shown that this compound can inhibit certain kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer progression.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the antiproliferative effects of 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid on various cancer cell lines. The results demonstrated that this compound effectively inhibited the growth of breast cancer, lung cancer, and colon cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to its ability to disrupt key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its antiproliferative properties, 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, explored its potential as a neuroprotective agent. The study found that this compound could reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid have also been evaluated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further preclinical and clinical development. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, which is an important consideration for drug development.

In conclusion, 1-(4-cyanophenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 944643-62-3) is a versatile compound with significant potential in both oncology and neurology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.